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Compound of Interest

Compound Name: Selenium trioxide

CAS No.: 13768-86-0

Cat. No.: B077119

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the reactions between selenium
trioxide (SeO₃) and dialkyl ethers, focusing on the formation of donor-acceptor complexes and

their subsequent transformations. The protocols are based on established laboratory

procedures and aim to provide a practical guide for the synthesis and analysis of these

compounds.

Introduction
Selenium trioxide is a reactive inorganic compound that acts as a Lewis acid, readily forming

adducts with various Lewis bases, including dialkyl ethers.[1] These reactions typically yield

donor-acceptor complexes, which are of interest for their structural properties and as

intermediates in organic synthesis. The stability and stoichiometry of these adducts depend on

the specific ether used and the reaction conditions. This document details the reactions with

dimethyl ether (Me₂O) and diethyl ether (Et₂O), which lead to the formation of (Me₂O)₂·SeO₃

and Et₂O·SeO₃, respectively.[2][3] These adducts are thermally unstable and can rearrange to

form dialkyl esters of diselenic and selenic acids.[2][3]
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Quantitative Data Summary
The following tables summarize key quantitative data obtained from the characterization of the

selenium trioxide-dialkyl ether adducts.

Table 1: Physical and Structural Properties

Compound Formula
Melting
Point (°C)

Crystal
System

Space
Group

Se-O (ether)
Bond
Length (Å)

Diethyl ether-

selenium

trioxide

Et₂O·SeO₃ 59 Monoclinic P2₁/n 1.997

Dimethyl

ether-

selenium

trioxide

(Me₂O)₂·SeO

₃
- Orthorhombic Pbca 2.247 / 2.251

Data sourced from Richtera et al. (2003).[2]

Table 2: Spectroscopic Data (Raman Spectroscopy)

Compound νs(SeO₃) (cm⁻¹) νs(COC) (cm⁻¹) νas(COC) (cm⁻¹)

Et₂O·SeO₃ (solid) 880 846 1120

(Me₂O)₂·SeO₃ (solid) 881 919 1098

Data sourced from Richtera et al. (2003).[2]

Table 3: Spectroscopic Data (⁷⁷Se NMR Spectroscopy)

Reaction System Intermediate Species Chemical Shift (ppm)

Et₂O / SeO₃ (EtO)₂Se₂O₅ 1011
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Data sourced from Richtera et al. (2003).[2]

Experimental Protocols
3.1. General Safety Precautions

Selenium trioxide is a highly reactive and corrosive substance. Handle with extreme

caution in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Dialkyl ethers are highly flammable. Ensure there are no ignition sources in the vicinity of the

experiment.

Reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) to

prevent side reactions with atmospheric moisture.

3.2. Protocol for the Synthesis of Et₂O·SeO₃

This protocol describes the formation of the 1:1 adduct of diethyl ether and selenium trioxide.

Materials:

Selenium trioxide (SeO₃)

Anhydrous diethyl ether (Et₂O)

Schlenk flask or similar reaction vessel

Low-temperature cooling bath (e.g., dry ice/acetone, liquid nitrogen)

Inert gas supply (argon or nitrogen)

Magnetic stirrer and stir bar

Procedure:
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Assemble the reaction apparatus under an inert atmosphere. The Schlenk flask should be

equipped with a magnetic stir bar and a gas inlet/outlet.

Cool the reaction flask to a low temperature, approximately -116 °C.[3]

Introduce a large excess of anhydrous diethyl ether into the cooled flask. The ether will serve

as both the reactant and the solvent.[2]

Slowly add solid selenium trioxide to the stirred, cold diethyl ether. It is crucial to add the

SeO₃ portion-wise to control the reaction exotherm.

Observe the formation of a white solid precipitate, which is the Et₂O·SeO₃ adduct.

Continue stirring the reaction mixture at low temperature to ensure complete reaction.

Isolate the product by filtration at low temperature, followed by washing with cold diethyl

ether to remove any unreacted starting materials.

Dry the isolated white solid under a stream of inert gas. The product is stable only below its

melting point of 59 °C.[2]

3.3. Protocol for the Synthesis of (Me₂O)₂·SeO₃

This protocol details the synthesis of the 2:1 adduct of dimethyl ether and selenium trioxide.

Materials:

Selenium trioxide (SeO₃)

Anhydrous dimethyl ether (Me₂O)

Condensation apparatus

Low-temperature cooling bath

Inert gas supply

Procedure:
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Place selenium trioxide in a reaction vessel cooled in a low-temperature bath.

Condense a large excess of anhydrous dimethyl ether onto the solid selenium trioxide.

Allow the mixture to react at a low temperature.

The primary product formed is the (Me₂O)₂·SeO₃ adduct.[2]

Due to the high volatility of dimethyl ether, isolation of the solid product requires careful

removal of the excess ether at low temperature under reduced pressure.

Visualizations
4.1. Reaction Workflow

The following diagram illustrates the general experimental workflow for the synthesis of dialkyl

ether-selenium trioxide adducts.
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Dialkyl Ether (excess)

Low-Temperature Filtration Drying under Inert Gas R₂O·SeO₃ or (R₂O)₂·SeO₃ Adduct

Click to download full resolution via product page

Caption: General workflow for adduct synthesis.

4.2. Proposed Reaction Pathway

The initial reaction forms a donor-acceptor complex. This adduct can then undergo further

reactions, particularly upon warming, to yield esters of diselenic and selenic acid.
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Caption: Reaction and rearrangement pathway.

4.3. Structural Representation of Adducts

The structures of the diethyl ether and dimethyl ether adducts with selenium trioxide have

been determined by X-ray crystallography.

Caption: Adduct structural arrangements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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